Cas no 1553-56-6 (3-Oxo-5b-cholanoic Acid)

3-Oxo-5b-cholanoic Acid structure

Product Name:3-Oxo-5b-cholanoic Acid

CAS No:1553-56-6

MF:C₂₄H₃₈O₃

MW:374.5567278862

MDL:MFCD00046265

CID:162185

PubChem ID:354335344

Update Time:2025-04-19

3-Oxo-5b-cholanoic Acid Chemical and Physical Properties

Names and Identifiers

- Cholan-24-oic acid,3-oxo-, (5b)-
- 3-Oxo-5beta-cholanoic Acid
- DEHYDROLITHOCHOLIC ACID
- 3-Oxo-5β-cholanoic A
- 3-Oxo-5β-cholanoic Acid
- 5B-CHOLANIC ACID-3-ONE
- 3-oxo-5beta-cholanic acid
- 3-oxocholanic acid
- 3-Oxo-5b-cholanoic Acid
- 5.beta.-Cholanic acid-3-one
- 3-Oxo-5-beta-cholan-24-oic acid
- 3KL
- GTPL2766
- 3-Ketolithocholic acid
- 3-Oxo-5
- (5-beta)-3-Oxocholan-24-oic acid
- SCHEMBL1653934
- LMST04010127
- 96JBM35FXF
- 3-Oxocholan-24-oic acid, (5.beta.)-
- (5beta,9beta)-3-Oxocholan-24-Oic Acid
- 3-Oxo-5-cholanoic acid
- Cholan-24-oic acid, 3-oxo-, (5beta)-
- CHEMBL410893
- 3-Oxo-5.beta.-cholan-24-oic acid
- 5-beta-Cholanic acid-3-one
- A-cholanoic Acid
- Cholan-24-oic acid, 3-oxo-, (5.beta.)-
- Lithocholic acid, dehydro-
- BIDD:PXR0024
- 3-keto-lithocholic acid
- 1553-56-6
- Cholan-24-oic acid, 3-oxo-, (5-beta)-
- BDBM50375581
- CS-0099396
- O0500
- 3-Keto-5.beta.-cholanic acid
- (4R)-4-[(5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
- CHEBI:17639
- UNII-96JBM35FXF
- 5-beta-Cholan-24-oic acid, 3-oxo-
- 5.beta.-Cholan-24-oic acid, 3-oxo-
- 3-keto-LCA
- 3-Oxolithocholic acid
- Q27073738
- MFCD00046265
- HY-125801
- C03070
- Dehydrolithocholic acid;3-oxoLCA
- AKOS040740669
- T71848
- 3-Oxo-5beta-cholan-24-oic Acid
- 3-Oxocholan-24-oic acid
- 3-keto lithocholic acid
- 5beta-Cholanic acid-3-one
- 3-KETO-5.BETA.-CHOLAN-24-OIC ACID
- 3-oxo lithocholic acid
- BS-43896
- 5.BETA.-CHOLANIC ACID, 3-OXO-
- 3-Oxo-5??-cholanoic acid
- 3-keto-5beta-cholanoic acid
- 3-oxo-lithocholic acid
- DTXSID60935182
- DB-223182
- (5beta)-3-Oxo-Cholan-24-Oic Acid
- MDL： MFCD00046265
- Inchi： 1S/C24H38O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h15-16,18-21H,4-14H2,1-3H3,(H,26,27)/t15-,16-,18+,19-,20+,21+,23+,24-/m1/s1
- InChI Key： KIQFUORWRVZTHT-OPTMKGCMSA-N
- SMILES： O=C1CC[C@@]2(C)[C@@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]21

Computed Properties

Exact Mass: 374.28200
Monoisotopic Mass: 374.28209507g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 613
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.8
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37000
LogP: 5.71530

3-Oxo-5b-cholanoic Acid Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
WGK Germany：3
RTECS：FZ2281400

3-Oxo-5b-cholanoic Acid Pricemore >>

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